![molecular formula C17H17ClFNOS B254849 2-((2-chloro-6-fluorobenzyl)thio)-N-(4-ethylphenyl)acetamide](/img/structure/B254849.png)
2-((2-chloro-6-fluorobenzyl)thio)-N-(4-ethylphenyl)acetamide
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Overview
Description
2-((2-chloro-6-fluorobenzyl)thio)-N-(4-ethylphenyl)acetamide is a chemical compound that belongs to the class of thioamides. It has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.
Mechanism of Action
The exact mechanism of action of 2-((2-chloro-6-fluorobenzyl)thio)-N-(4-ethylphenyl)acetamide is not well understood. However, it is believed to act by modulating the activity of GABA receptors, which are responsible for inhibiting the activity of neurons in the brain. It is also thought to inhibit the activity of certain enzymes, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the activity of certain enzymes, which are involved in the production of inflammatory mediators. It has also been found to increase the activity of GABA receptors, which are responsible for inhibiting the activity of neurons in the brain. These effects are believed to contribute to the compound's anticonvulsant, analgesic, and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-((2-chloro-6-fluorobenzyl)thio)-N-(4-ethylphenyl)acetamide is its potential use in the treatment of a range of neurological and inflammatory disorders. It has also been found to exhibit good bioavailability and pharmacokinetic properties. However, one of the main limitations of this compound is its potential toxicity, which needs to be carefully evaluated before its use in clinical settings.
Future Directions
There are several future directions for the study of 2-((2-chloro-6-fluorobenzyl)thio)-N-(4-ethylphenyl)acetamide. One of the main areas of research is the investigation of its potential use in the treatment of neuropathic pain, epilepsy, and anxiety disorders. Another area of research is the development of new analogs of this compound, which may exhibit improved pharmacokinetic and pharmacodynamic properties. Furthermore, the potential toxicity of this compound needs to be carefully evaluated to ensure its safe use in clinical settings.
Synthesis Methods
The synthesis of 2-((2-chloro-6-fluorobenzyl)thio)-N-(4-ethylphenyl)acetamide involves the reaction of 2-chloro-6-fluorobenzyl chloride with thioacetamide in the presence of a base such as potassium carbonate. This reaction leads to the formation of 2-((2-chloro-6-fluorobenzyl)thio)acetamide, which is then reacted with 4-ethylphenylamine in the presence of a base such as sodium hydride to yield the final product.
Scientific Research Applications
2-((2-chloro-6-fluorobenzyl)thio)-N-(4-ethylphenyl)acetamide has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. It has also been investigated for its potential use in the treatment of neuropathic pain, epilepsy, and anxiety disorders.
properties
Molecular Formula |
C17H17ClFNOS |
---|---|
Molecular Weight |
337.8 g/mol |
IUPAC Name |
2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-N-(4-ethylphenyl)acetamide |
InChI |
InChI=1S/C17H17ClFNOS/c1-2-12-6-8-13(9-7-12)20-17(21)11-22-10-14-15(18)4-3-5-16(14)19/h3-9H,2,10-11H2,1H3,(H,20,21) |
InChI Key |
XXVFPQNYCIFOAN-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)NC(=O)CSCC2=C(C=CC=C2Cl)F |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CSCC2=C(C=CC=C2Cl)F |
Origin of Product |
United States |
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